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Compound of Interest

Compound Name: Silver chromate

Cat. No.: B1207786

An in-depth guide for researchers, scientists, and drug development professionals on the
chemical properties and synthesis of silver chromate (Ag2CrOa).

This technical document provides a detailed overview of silver chromate, a compound of
significant interest in various scientific fields. The guide covers its fundamental chemical
properties, including its chemical formula and molar mass, and provides a standard
experimental protocol for its synthesis.

Core Chemical Properties

Silver chromate is an inorganic compound with the chemical formula Ag2CrOa.[1][2][3][4] It is
composed of two silver atoms, one chromium atom, and four oxygen atoms.[1] The compound
is a reddish-brown crystalline solid and is notably insoluble in water.[2][4]

Molar Mass and Composition

The molar mass of silver chromate is approximately 331.73 g/mol .[2][5][6] This is calculated
by summing the atomic masses of its constituent elements. The elemental composition and
contribution to the total molar mass are detailed in the table below.
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Atomic Mass (  Number of Total Mass (
Element Symbol

g/mol ) Atoms g/mol )
Silver Ag 107.8682 2 215.7364
Chromium Cr 51.9961 1 51.9961
Oxygen o} 15.9994 4 63.9976
Total Ag2CrOa 7 331.7301

Synthesis of Silver Chromate

A common method for the synthesis of silver chromate is through a precipitation reaction
involving the mixing of aqueous solutions of silver nitrate (AgNOs) and potassium chromate
(K2CrOa).

Experimental Protocol

Materials:

 Silver nitrate (AgNO3)

e Potassium chromate (K2CrOa)
e Distilled water

» Beakers

e Stirring rod

o Filter paper

e Funnel

e Drying oven

Procedure:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1207786?utm_src=pdf-body
https://www.benchchem.com/product/b1207786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e Prepare a 0.5 M solution of silver nitrate by dissolving the appropriate amount of AgQNOs in
distilled water.

e Prepare a 0.5 M solution of potassium chromate by dissolving the appropriate amount of
K2CrOa in distilled water.

e Slowly add the potassium chromate solution to the silver nitrate solution while continuously
stirring.

o A brick-red precipitate of silver chromate will form immediately.

» Continue stirring for a few minutes to ensure the reaction goes to completion.
« Filter the precipitate using filter paper and a funnel.

e Wash the precipitate with distilled water to remove any soluble impurities.

e Dry the collected silver chromate precipitate in a drying oven at a low temperature (e.g., 60-
70 °C) until a constant weight is achieved.

Visualizing Chemical Relationships

The following diagrams illustrate the key processes and concepts discussed in this guide.

Products

Reactants

2AgNOs(aq)
K2CrOs(aq) ) 2KNOs(aq)

Click to download full resolution via product page

Caption: Precipitation reaction of silver chromate.
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Chemical Formula

Ag2CrOa4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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